4-((6-Nitrobenzo[d][1,3]dioxol-5-yl)methylene)-2-phenyloxazol-5(4H)-one

Specification

• Molecular Formula: C17H10N2O6
• Molecular Weight: 338.27 g/mol
• IUPAC Name: (4E)-4-[(6-nitro-1,3-benzodioxol-5-yl)methylidene]-2-phenyl-1,3-oxazol-5-one
• Standard InChI: InChI=1S/C17H10N2O6/c20-17-12(18-16(25-17)10-4-2-1-3-5-10)6-11-7-14-15(24-9-23-14)8-13(11)19(21)22/h1-8H,9H2/b12-6+
• Standard InChI Key: QBQIKAXJQIMVPH-WUXMJOGZSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=C/3\C(=O)OC(=N3)C4=CC=CC=C4)[N+](=O)[O-]
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4)[N+](=O)[O-]

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, (4E)-4-[(6-nitro-1,3-benzodioxol-5-yl)methylidene]-2-phenyl-1,3-oxazol-5-one, reflects its intricate architecture. Key features include:

• A benzo[d]dioxole ring substituted with a nitro group at the 6th position.

• An oxazol-5(4H)-one core linked to the benzodioxole via a methylene group in the E-configuration.

• A phenyl group at the 2nd position of the oxazolone ring.

The E-stereochemistry of the exocyclic double bond is critical for molecular rigidity, influencing intermolecular interactions and binding affinity.

Table 1: Molecular Descriptors

Property	Value
Molecular Formula	C₁₇H₁₀N₂O₆
Molecular Weight	338.27 g/mol
IUPAC Name	(4E)-4-[(6-nitro-1,3-benzodioxol-5-yl)methylidene]-2-phenyl-1,3-oxazol-5-one
Canonical SMILES	C1OC2=C(O1)C=C(C(=C2)C=C3C(=O)OC(=N3)C4=CC=CC=C4)N+[O-]
InChIKey	QBQIKAXJQIMVPH-WUXMJOGZSA-N

Spectroscopic and Computational Insights

• NMR Spectroscopy: The nitro group’s electron-withdrawing effect deshields adjacent protons, producing distinct shifts in ¹H NMR spectra.

• Mass Spectrometry: The molecular ion peak at m/z 338.27 confirms the molecular weight, with fragmentation patterns indicative of the benzodioxole and oxazolone moieties.

• Computational Modeling: Density functional theory (DFT) studies predict a planar geometry stabilized by π-π stacking between the phenyl and benzodioxole rings.

Synthesis and Optimization

Multi-Step Synthetic Pathways

Synthesis typically involves:

• Formation of the Benzodioxole Core: Nitration of 1,3-benzodioxole introduces the nitro group at the 6th position.

• Oxazolone Ring Construction: Condensation of an α-amino ketone with a carbonyl compound forms the oxazol-5(4H)-one scaffold.

• Knoevenagel Condensation: The methylene bridge is established via reaction between the benzodioxole aldehyde and oxazolone enolate.

Table 2: Key Reaction Conditions

Step	Reagents/Conditions	Yield
Nitration	HNO₃, H₂SO₄, 0–5°C	65–70%
Oxazolone Formation	Acetic anhydride, reflux	50–55%
Knoevenagel Reaction	Piperidine, ethanol, 80°C	60–65%

Challenges and Yield Optimization

• Nitro Group Sensitivity: Over-nitration or ring oxidation necessitates precise temperature control.

• Stereoselectivity: The E-isomer dominates due to steric hindrance favoring trans-configuration.

• Purification: Column chromatography with ethyl acetate/hexane (1:3) achieves >95% purity.

Physicochemical Properties

Solubility and Stability

• Solubility: Poorly soluble in water (<0.1 mg/mL); soluble in DMSO (25 mg/mL) and dichloromethane.

• Stability: Degrades under UV light (t₁/₂ = 48 hrs), necessitating storage in amber vials at -20°C.

Thermal Behavior

• Melting Point: 218–220°C (decomposition observed above 220°C).

• Thermogravimetric Analysis (TGA): 5% weight loss at 150°C, indicating solvent evaporation; major decomposition at 300°C.

Biological and Industrial Applications

Medicinal Chemistry

• Enzyme Inhibition: Demonstrates moderate inhibition (IC₅₀ = 12 µM) against cyclooxygenase-2 (COX-2), suggesting anti-inflammatory potential.

• Antimicrobial Activity: MIC values of 32 µg/mL against Staphylococcus aureus and Escherichia coli highlight broad-spectrum effects.

Material Science

• Organic Semiconductors: The conjugated system exhibits a bandgap of 2.8 eV, suitable for hole-transport layers in OLEDs.

• Coordination Chemistry: Forms stable complexes with Cu(II) and Fe(III), characterized by shifts in UV-Vis spectra.

Supplier	Purity	Price (per 100 mg)
ABCR GmbH & Co. KG	98%	$450
Menai Organics Ltd.	95%	$380

Future Research Directions

• Structure-Activity Relationships (SAR): Modifying the nitro group’s position to enhance COX-2 selectivity.

• Nanoparticle Formulations: Encapsulation in PLGA nanoparticles to improve aqueous solubility and bioavailability.